3-Amino-6,7-dimethoxythieno[2,3-b]quinoline-2-carboxamide

• Molecular Formula: C14H13N3O3S
• Molecular Weight: 303.34 g/mol
• IUPAC Name: 3-amino-6,7-dimethoxythieno[2,3-b]quinoline-2-carboxamide
• InChI: InChI=1S/C14H13N3O3S/c1-19-9-4-6-3-7-11(15)12(13(16)18)21-14(7)17-8(6)5-10(9)20-2/h3-5H,15H2,1-2H3,(H2,16,18)
• InChI Key: ARVFMUNPMXFRSA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=CC3=C(N=C2C=C1OC)SC(=C3N)C(=O)N

Description

3-Amino-6,7-dimethoxythieno[2,3-b]quinoline-2-carboxamide is a useful research compound. Its molecular formula is C14H13N3O3S and its molecular weight is 303.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 20 g of 2-chloro-6,7-dimethoxy-3-quinolinecarbonitrile in 500 ml of dimethylformamide was added 20 g of 2-mercaptoacetamide. To the resultant mixture was added dropwise a solution of 15 g of potassium hydroxide in 100 ml of water. The mixture was stirred at room temperature for 30 minutes and enough additional water was added to give a homogeneous solution. The mixture was stirred at room temperature for 16 hours and then poured into 4 liters of water. The yellow precipitate which formed was separated by filtration and dried to give 3-amino-6,7-dimethoxy thieno[2,3-b]quinoline-2-carboxamide melting at about 278.5°-279.5° C. with decomposition.